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Compound of Interest

Compound Name: Diallyldiphenylsilane

Cat. No.: B083629 Get Quote

Introduction

Diallyldiphenylsilane is a valuable organosilicon compound utilized as a monomer and

intermediate in the synthesis of polymers and other complex organosilicon structures. Its

synthesis is most commonly achieved via a Grignard reaction, a robust and versatile method

for forming carbon-carbon and carbon-heteroatom bonds. This protocol details the reaction

between dichlorodiphenylsilane and allylmagnesium bromide, a Grignard reagent, to produce

diallyldiphenylsilane. The procedure involves two primary stages: the formation of the

allylmagnesium bromide Grignard reagent and its subsequent reaction with the

dichlorodiphenylsilane precursor.

Reaction Scheme

Step 1: Formation of Allylmagnesium Bromide CH₂=CHCH₂Br + Mg → CH₂=CHCH₂MgBr

Step 2: Synthesis of Diallyldiphenylsilane 2 CH₂=CHCH₂MgBr + (C₆H₅)₂SiCl₂ →

(CH₂=CHCH₂)₂(C₆H₅)₂Si + 2 MgBrCl

Experimental Data

The following table summarizes the key quantitative data for the synthesis of

diallyldiphenylsilane.
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Parameter Value Reference

Reactants

Dichlorodiphenylsilane 1.0 equiv. Calculated

Allyl Bromide 2.2 equiv. [1]

Magnesium Turnings 2.2 equiv. [1]

Anhydrous Diethyl Ether Solvent [2]

Product

Molecular Formula C₁₈H₂₀Si [3]

Molecular Weight 264.4 g/mol [3]

Theoretical Yield
Calculated based on starting

materials

Expected Yield ~85-90% [2]

Appearance Colorless Oil General Knowledge

Boiling Point
86.5 °C / 10 Torr (analogous

compound)
[2]

¹H NMR Data (CDCl₃) [3]

Phenyl Protons (m) δ ~7.3-7.6 ppm [4]

Allyl CH=CH₂ (m) δ ~5.8 ppm General Knowledge

Allyl CH=CH₂ (m) δ ~4.9 ppm General Knowledge

Allyl Si-CH₂ (d) δ ~2.0 ppm General Knowledge

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

http://www.orgsyn.org/demo.aspx?prep=V76P0221
http://www.orgsyn.org/demo.aspx?prep=V76P0221
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-007-00524
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyldiallylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyldiallylsilane
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-007-00524
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-007-00524
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyldiallylsilane
https://www.rsc.org/suppdata/d0/gc/d0gc03213a/d0gc03213a1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Apparatus Setup
(Flame-dried glassware, inert atmosphere)

2. Grignard Reagent Preparation
(Allyl Bromide + Mg in Ether)

3. Reaction with Silane
(Add Dichlorodiphenylsilane solution dropwise)

4. Reaction Quenching
(Slow addition of aq. NH4Cl)

5. Workup & Extraction
(Separate layers, extract aqueous phase)

6. Purification
(Dry, filter, and distill under reduced pressure)

7. Characterization
(NMR, GC-MS)

Click to download full resolution via product page

Caption: Workflow for the Grignard Synthesis of Diallyldiphenylsilane.

Detailed Experimental Protocol
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Materials and Equipment:

Three-necked round-bottomed flask

Reflux condenser

Pressure-equalizing dropping funnel

Mechanical or magnetic stirrer

Heating mantle

Inert gas line (Nitrogen or Argon)

Standard glassware for workup and distillation

Dichlorodiphenylsilane

Magnesium turnings

Allyl bromide (distilled before use)[1]

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Saturated aqueous sodium chloride (Brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Iodine crystal (for initiation, if necessary)[5]

Procedure:

Part 1: Preparation of Allylmagnesium Bromide Grignard Reagent[1][2]

Apparatus Setup: All glassware must be rigorously flame-dried or oven-dried and assembled

while hot under a positive pressure of dry nitrogen or argon to ensure anhydrous conditions.
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[5][6] Equip a three-necked flask with a stirrer, a reflux condenser topped with a drying tube

or inert gas inlet, and a dropping funnel.

Initiation: Place magnesium turnings (2.2 equivalents) in the flask. Add a small volume of

anhydrous diethyl ether, just enough to cover the magnesium. A single crystal of iodine can

be added to help initiate the reaction.[5][7]

Grignard Formation: Prepare a solution of freshly distilled allyl bromide (2.2 equivalents) in

anhydrous diethyl ether in the dropping funnel. Add a small portion of this solution to the

magnesium suspension. The reaction should begin shortly, indicated by bubbling and a slight

turbidity. If the reaction does not start, gentle warming may be applied.

Addition: Once the reaction has initiated, add the remaining allyl bromide solution dropwise

at a rate that maintains a gentle reflux.[6] The slow addition is crucial to control the

exothermic reaction and minimize the formation of 1,5-hexadiene, a common side product.[1]

[8]

Completion: After the addition is complete, continue to stir the mixture and reflux gently for

an additional 30-60 minutes to ensure all the magnesium has reacted.[6] The resulting gray-

brown solution is the allylmagnesium bromide reagent. Cool the solution to room

temperature.

Part 2: Synthesis of Diallyldiphenylsilane[2]

Reactant Addition: Cool the freshly prepared Grignard reagent solution in an ice-water bath

(0 °C). Prepare a solution of dichlorodiphenylsilane (1.0 equivalent) in anhydrous diethyl

ether and add it to the dropping funnel.

Reaction: Add the dichlorodiphenylsilane solution dropwise to the stirred, cooled Grignard

reagent. A vigorous reaction will occur. Maintain the internal temperature below 10 °C

throughout the addition to control the exotherm.

Stirring: After the addition is complete, remove the ice bath and allow the mixture to warm to

room temperature. Stir for an additional 1-2 hours to ensure the reaction goes to completion.

Quenching: Cool the reaction mixture again in an ice bath to 0-5 °C. Slowly and carefully add

a saturated aqueous solution of ammonium chloride (NH₄Cl) with vigorous stirring to quench

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://web.mnstate.edu/jasperse/chem365/grignard.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Grignard_Synthesis_of_Dichloro_bis_4_methylphenyl_silane.pdf
https://web.mnstate.edu/jasperse/chem365/grignard.pdf
http://www1.udel.edu/chem/valhalla/Grig.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Grignard_Synthesis_of_Dichloro_bis_4_methylphenyl_silane.pdf
http://www.orgsyn.org/demo.aspx?prep=V76P0221
https://en.wikipedia.org/wiki/Allylmagnesium_bromide
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Grignard_Synthesis_of_Dichloro_bis_4_methylphenyl_silane.pdf
https://www.benchchem.com/product/b083629?utm_src=pdf-body
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-007-00524
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the excess Grignard reagent and hydrolyze the magnesium salts.[2]

Workup: Transfer the mixture to a separatory funnel. The precipitated magnesium salts

should dissolve in the aqueous layer. Separate the organic (ether) layer.

Extraction: Extract the aqueous layer with two additional portions of diethyl ether to recover

any dissolved product.[6]

Washing and Drying: Combine all the organic extracts and wash them with brine. Dry the

combined organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification: Filter off the drying agent. Remove the diethyl ether solvent using a rotary

evaporator. The crude product can then be purified by vacuum distillation to yield

diallyldiphenylsilane as a colorless oil.[2]

Safety and Handling Precautions

Inert Atmosphere: Grignard reagents are highly reactive and sensitive to moisture and

atmospheric oxygen. The entire procedure must be conducted under a dry, inert atmosphere.

[6]

Exothermic Reactions: Both the formation of the Grignard reagent and its subsequent

reaction with dichlorodiphenylsilane are highly exothermic. Proper cooling and controlled,

slow addition of reagents are critical to manage the reaction temperature and prevent

runaway reactions.[6]

Reagent Handling:

Diethyl Ether: Diethyl ether is extremely flammable and volatile. All operations must be

performed in a well-ventilated fume hood, away from any ignition sources.

Allyl Bromide: Allyl bromide is a lachrymator and is toxic. Handle with appropriate personal

protective equipment (PPE), including gloves and safety goggles, in a fume hood.

Dichlorodiphenylsilane: This compound is corrosive and reacts with moisture to release

HCl gas. Handle with appropriate PPE in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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